Cas no 2742659-67-0 (N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride)

• Product name: N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride
• CAS No: 2742659-67-0
• MF: C₁₂H₁₉Cl₂N₃O
• MW: 292.204760789871
• CID: 5838546
• PubChem ID: 165693639

N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742659-67-0
• N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride
• EN300-37139351

• Inchi： 1S/C12H17N3O.2ClH/c1-9-3-2-6-14-11(9)15-12(16)10-4-7-13-8-5-10;;/h2-3,6,10,13H,4-5,7-8H2,1H3,(H,14,15,16);2*1H
• InChI Key： AYIIHDFMTZDIOK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CCNCC1)NC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 291.0905176g/mol
• Monoisotopic Mass: 291.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Additional information on N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride

N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride: An Overview of a Promising Compound

N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride (CAS No. 2742659-67-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, pharmacological effects, and potential therapeutic uses of N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride is composed of a piperidine ring linked to a methylpyridine moiety through an amide bond. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The piperidine ring, a common structural motif in many bioactive compounds, contributes to the compound's ability to interact with specific biological targets. The methylpyridine moiety, on the other hand, imparts additional functional groups that can modulate the compound's pharmacological profile.

Recent studies have highlighted the potential of N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride in various therapeutic areas. One of the most notable areas of research is its role as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as an agonist at specific receptors, which could have implications for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound's ability to selectively target these receptors without significant side effects makes it an attractive candidate for further development.

In addition to its potential in neurological disorders, N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride has shown promise in the treatment of pain and inflammation. Research conducted by a team at the University of California found that this compound effectively reduces inflammatory markers in animal models, suggesting its potential as an anti-inflammatory agent. The mechanism of action appears to involve the modulation of cytokine production and immune cell activation, which are key processes in the inflammatory response.

The pharmacokinetic properties of N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good bioavailability. The compound is metabolized primarily by hepatic enzymes, with no significant accumulation observed over repeated dosing regimens. These properties make it suitable for both acute and chronic treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride in human subjects. Early-phase trials have shown promising results, with no serious adverse events reported at therapeutic doses. The compound has demonstrated good tolerability and a favorable safety profile, which are crucial factors for its advancement to later-stage clinical trials.

In conclusion, N-(3-methylpyridin-2-yl)piperidine-4-carboxamide dihydrochloride (CAS No. 2742659-67-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases and conditions.